6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid
Overview
Description
6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid (EDBFC) is a carboxylic acid that has been studied for its many potential applications in scientific research. It is a synthetic compound that is structurally related to the natural carboxylic acid, 6-hydroxy-2,3-dihydro-1-benzofuran-3-carboxylic acid (HDBFC). EDBFC has been found to have interesting properties, such as its ability to interact with enzymes and proteins.
Scientific Research Applications
6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has been studied for its potential applications in scientific research. It has been found to interact with enzymes and proteins, making it a useful tool for studying biochemical pathways and processes. 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has also been used in research on the biosynthesis of natural products, as well as in the development of therapeutic drugs.
Mechanism of Action
The mechanism of action of 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid is not well understood. However, it is believed that 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid is able to interact with enzymes and proteins due to its carboxyl group, which can form hydrogen bonds with amino acid residues in proteins. This interaction may allow 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid to modulate the activity of enzymes and proteins, thereby affecting biochemical pathways and processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid are not well understood. However, it has been found to interact with enzymes and proteins, which suggests that it may be able to modulate biochemical pathways and processes. In addition, 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has been found to have antioxidant activity, which may be beneficial in preventing oxidative damage to cells.
Advantages and Limitations for Lab Experiments
6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has several advantages for use in lab experiments. It is easy to synthesize and cost-effective, making it a viable option for research. In addition, 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has been found to interact with enzymes and proteins, making it a useful tool for studying biochemical pathways and processes. However, 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has several limitations. Its mechanism of action is not well understood, which makes it difficult to predict its effects on biochemical pathways and processes. In addition, 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has not been extensively studied, so its potential applications are still largely unknown.
Future Directions
Despite its limitations, 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid has great potential for use in scientific research. Future research should focus on understanding the mechanism of action of 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid and its effects on biochemical pathways and processes. In addition, further research should be done to explore the potential applications of 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid in the development of therapeutic drugs and the biosynthesis of natural products. Finally, research should be done to determine the safety and toxicity of 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid in humans and other organisms.
Synthesis Methods
6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid can be synthesized from HDBFC by a two-step process. First, HDBFC is reacted with ethyl chloroformate to yield an intermediate compound. The intermediate compound is then reacted with sodium hydroxide to produce 6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid. This method is simple, efficient, and cost-effective.
properties
IUPAC Name |
6-ethoxy-2,3-dihydro-1-benzofuran-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-2-14-7-3-4-8-9(11(12)13)6-15-10(8)5-7/h3-5,9H,2,6H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXNCINCWPICMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C(CO2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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